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Compound of Interest

Compound Name: VH032 amide-PEG1-acid

Cat. No.: B15542437

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling VH032 amide-PEG1-acid. Adherence to these
procedures is vital for ensuring a safe laboratory environment and maintaining the integrity of
the compound.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory to minimize exposure and
ensure safety when handling VH032 amide-PEG1-acid. The following personal protective
equipment should be used:
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Specifications and

PPE Category Item )
Recommendations
Must be ANSI Z87.1-compliant
) with side shields. For tasks
Eye and Face Protection Safety Glasses/Goggles

with a splash hazard, chemical

splash goggles are required.

To be used in conjunction with

safety glasses or goggles

Face Shield ) o )
when there is a significant risk
of splashes.

Hand Protection Gloves

Disposable nitrile gloves are
the minimum requirement.
Consider double-gloving or
using thicker, chemical-
resistant gloves for tasks with
a higher risk of direct contact.
Always inspect gloves for tears
before use and replace them

immediately if contaminated.

Body Protection

Laboratory Coat

A standard laboratory coat
should be worn to protect
street clothes. For procedures
with a higher risk of
contamination, a disposable

gown is recommended.

Respiratory Protection

Respirator

If working with the solid form
outside of a certified chemical
fume hood or biological safety
cabinet, or if aerosolization is
possible, a NIOSH-approved

respirator is recommended.

Operational Plan
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This step-by-step guidance ensures the safe and effective handling of VH032 amide-PEG1-
acid from receipt to experimental use.

1. Receiving and Inspection:
e Upon receipt, visually inspect the package for any signs of damage or leakage.

« If the container is compromised, do not open it. Isolate the package in a chemical fume hood
and contact your institution's environmental health and safety (EHS) department.

 Verify that the product name and specifications on the label match the order.
2. Preparation and Handling:

 All handling of the solid compound and preparation of solutions should be conducted in a
certified chemical fume hood or a Class Il Biological Safety Cabinet to minimize inhalation
exposure.

» Before use, allow the compound, which is typically stored at low temperatures, to equilibrate
to room temperature in a desiccator to prevent condensation.

» Use appropriate, calibrated equipment for weighing and measuring.
» Avoid raising dust when handling the solid material.
3. Solution Preparation:

o Consult the product datasheet for solubility information. VH032 amide-PEG1-acid is a
functionalized von Hippel-Lindau (VHL) protein ligand for PROTAC® research and is
intended for use in onward chemistry.

e Add the solvent to the vial containing the compound slowly to avoid splashing.

 If necessary, sonication or gentle warming can be used to aid dissolution, as recommended
by the supplier.

4., Storage:
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o Store the compound in a tightly sealed container, away from moisture.
e Recommended storage is at -20°C.

o For solutions in solvent, storage at -80°C for up to 6 months or -20°C for up to 1 month is
recommended to maintain stability.[1]

Disposal Plan

Proper disposal of VH032 amide-PEG1-acid and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

 All disposable materials that have come into contact with VH032 amide-PEG1-acid,
including gloves, pipette tips, and empty vials, should be considered chemical waste.

e Segregate solid waste from liquid waste.
2. Solid Waste Disposal:

o Collect all contaminated solid waste in a designated, labeled, and sealed chemical waste
container.

e Do not mix with regular laboratory trash.
3. Liquid Waste Disposal:

o Collect all unused solutions and contaminated solvents in a designated, labeled, and sealed
hazardous waste container.

e Do not dispose of liquid waste down the drain.
4. Decontamination:

o Decontaminate all non-disposable equipment and work surfaces that have come into contact
with the compound using an appropriate solvent (e.g., 70% ethanol), followed by a thorough
cleaning.
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5. Final Disposal:

» All chemical waste must be disposed of through your institution's EHS department in
accordance with local, state, and federal regulations.

Quantitative Data Summary

Parameter Value Source

Purity >95% (HPLC)

Molecular Weight 574.69 g/mol

Chemical Formula C28H38N407S

CAS Number 2172820-07-2

Storage (Solid) -20°C

Storage (In Solvent) "80°C (6 months), -20°C (1 [1]
month)

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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